1-(3-Fluoro-4-iodophenyl)propan-2-one
Description
1-(3-Fluoro-4-iodophenyl)propan-2-one is a halogenated aromatic ketone featuring a propan-2-one backbone linked to a phenyl ring substituted with fluorine at the meta (C3) position and iodine at the para (C4) position. The electron-withdrawing nature of fluorine and iodine imparts distinct electronic properties, influencing reactivity in cross-coupling reactions and molecular interactions. This compound’s structural uniqueness lies in its combination of halogens with differing electronegativities (F: 4.0, I: 2.7) and atomic radii, which may enhance its utility as a precursor in pharmaceutical or materials chemistry .
Properties
Molecular Formula |
C9H8FIO |
|---|---|
Molecular Weight |
278.06 g/mol |
IUPAC Name |
1-(3-fluoro-4-iodophenyl)propan-2-one |
InChI |
InChI=1S/C9H8FIO/c1-6(12)4-7-2-3-9(11)8(10)5-7/h2-3,5H,4H2,1H3 |
InChI Key |
VBIFHHYOJXQJBL-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1=CC(=C(C=C1)I)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Electronic and Reactivity Profiles
Halogenated Derivatives :
- The target compound’s fluorine and iodine substituents create a strongly electron-deficient aromatic ring, enhancing its suitability for Suzuki-Miyaura or Ullmann-type cross-coupling reactions. In contrast, 1-(5-chloro-2,3-diiodophenyl)-1-(4-methoxyphenyl)propan-2-one combines multiple halogens with a methoxy group, which may moderate reactivity by donating electron density via resonance .
- 1-(4-Fluoro-3-methoxyphenyl)propan-2-one exhibits competing electronic effects: fluorine withdraws electrons inductively, while methoxy donates electrons via resonance. This balance could influence its stability in acidic or oxidative environments .
Heterocyclic and Functionalized Derivatives :
- 1-(Furan-2-yl)propan-2-one, with its electron-rich furan ring, undergoes electrophilic substitutions more readily than halogenated analogs. It serves as a precursor to benzofurans with demonstrated antimicrobial activity .
- (S)-1-(Piperidin-2-yl)propan-2-one’s nitrogen-containing heterocycle introduces basicity and chiral functionality, critical for biological activity. Its synthesis often requires enantioselective methods, contrasting with the racemic nature of halogenated analogs .
Physicochemical and Application Differences
Solubility and Lipophilicity :
- Bulky substituents like tert-butyl in 1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one increase hydrophobicity, enhancing membrane permeability in drug delivery. Conversely, hydroxyl groups improve aqueous solubility via hydrogen bonding .
- Iodine’s polarizability in the target compound may elevate lipophilicity, favoring applications in lipid-based formulations or radiopharmaceuticals.
- Thermal and Spectral Properties: Derivatives with methoxy groups (e.g., 1-(4-Fluoro-3-methoxyphenyl)propan-2-one) exhibit higher boiling points (~260°C predicted) compared to non-polar halogenated analogs due to increased molecular weight and dipole interactions . NMR data for tetrahydroisoquinoline-linked propan-2-one derivatives (e.g., δ 1H NMR peaks in ) highlight the influence of adjacent functional groups on chemical shifts, a consideration for structural elucidation .
Industrial and Pharmaceutical Relevance
- Halogenated Propan-2-ones : Used as intermediates in agrochemicals and pharmaceuticals, leveraging halogen leaving groups for further functionalization. The target compound’s iodine atom is particularly valuable in radioimaging or as a heavy atom in crystallography .
- Benzofuran Precursors : 1-(Furan-2-yl)propan-2-one’s role in synthesizing antimicrobial benzofurans underscores its importance in drug discovery .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
